Cas no 110621-93-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/110621-93-7x300.png)
110621-93-7 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl-
CAS No:110621-93-7
Molecular Formula:C15H14N6O4
Molecular Weight:341.30152
CID:183380
PubChem ID:3066593
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-(1H-indol-3-yl)-6,8-dimethyl- (9CI)
- 4-hydroxy-4a-(1H-indol-3-yl)-6,8-dimethyl-2H-pyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- 3,4-Dihydroxy-4a-(1H-indol-3-yl)-6,8-dimethyl-4,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- BRN 5652024
- DTXSID10911799
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-6,8-dimethyl-4-hydroxy-4a-(1H-indol-3-yl)-
- 110621-93-7
-
- InChIKey: UBAMHOXIGSPNQM-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H14N6O4/c1-19-11-15(12(22)20(2)14(19)24,21(25)13(23)18-17-11)9-7-16-10-6-4-3-5-8(9)10/h3-7,16,25H,1-2H3,(H,18,23)
- SMILES: O=C1NN=C2N(C(N(C(=O)C2(C2=CNC3=CC=CC=C23)N1O)C)=O)C
Computed Properties
- Exact Mass: 341.09999
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 1
- Monoisotopic Mass: 342.10765295g/mol
- Heavy Atom Count: 25
- Complexity: 681
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.2
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 118.44
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl- Related Literature
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1. Front cover
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Marianne Giesecke,Zoltán Szabó,István Furó Anal. Methods, 2013,5, 1648-1651
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Galyna Gorbenko,Uliana Tarabara,Olga Zhytniakivska,Kateryna Vus,Valeriya Trusova Mol. Syst. Des. Eng., 2022,7, 1307-1317
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Tao Huang,Seyyedmohsen Hosseinibarkooie,Adam L. Borne,Mitchell E. Granade,Jeffrey W. Brulet,Thurl E. Harris,Heather A. Ferris Chem. Sci., 2021,12, 3295-3307
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Simer Preet,Damanjt Singh Cannoo RSC Adv., 2015,5, 79232-79238
110621-93-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl-) Related Products
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